Cas no 868970-19-8 (4-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine)

• Product Name: 4-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine
• CAS No: 868970-19-8
• MF: C₁₈H₁₅N₅S
• MW: 333.410201311111
• CID: 5764235
• PubChem ID: 7475129
• Update Time: 2023-11-21

4-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• SR-01000142356
• SR-01000142356-1
• 6-((2-methylbenzyl)thio)-3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• F1835-0440
• 6-[(2-methylphenyl)methylsulfanyl]-3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 4-(6-{[(2-methylphenyl)methyl]sulfanyl}-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)pyridine
• 868970-19-8
• CCG-290600
• AKOS024612931
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-[[(2-methylphenyl)methyl]thio]-3-(4-pyridinyl)-
• 4-(6-{(2-methylphenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-3-yl)pyridine

• Inchi： 1S/C18H15N5S/c1-13-4-2-3-5-15(13)12-24-17-7-6-16-20-21-18(23(16)22-17)14-8-10-19-11-9-14/h2-11H,12H2,1H3
• InChI Key： VNNOTIQOPXKWEK-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C3C=CN=CC=3)N2N=1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 333.10481667g/mol
• Monoisotopic Mass: 333.10481667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 1.49±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles